2-(Aminomethylidene)-3,3-dimethylbutanenitrile

• CAS No.: 90594-30-2
• Molecular Formula: C7H12N2
• Molecular Weight: 124.18 g/mol
• IUPAC Name: 2-(aminomethylidene)-3,3-dimethylbutanenitrile
• InChI: InChI=1S/C7H12N2/c1-7(2,3)6(4-8)5-9/h4H,8H2,1-3H3
• InChI Key: SSBAWVNEZHWYDN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=CN)C#N

Description

2-(Aminomethylidene)-3,3-dimethylbutanenitrile is an organic compound characterized by the presence of an aminomethylidene group attached to a dimethylbutanenitrile backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Aminomethylidene)-3,3-dimethylbutanenitrile typically involves the reaction of appropriate nitriles with amines under controlled conditions. One common method is the condensation of 3,3-dimethylbutanenitrile with an aminomethylidene precursor in the presence of a catalyst. The reaction conditions often include moderate temperatures and the use of solvents such as ethanol or methanol to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve large-scale batch or continuous processes, utilizing similar reaction conditions as in laboratory synthesis but optimized for higher yields and efficiency. The use of automated reactors and precise control of reaction parameters are crucial for consistent production quality.

Chemical Reactions Analysis

Types of Reactions

2-(Aminomethylidene)-3,3-dimethylbutanenitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can convert the nitrile group to primary amines.

Substitution: The aminomethylidene group can participate in nucleophilic substitution reactions

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or catalytic hydrogenation are used.

Substitution: Reagents like alkyl halides or acyl chlorides are employed under basic or acidic conditions

Major Products

The major products formed from these reactions include various substituted derivatives, primary amines, and oxidized compounds, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

2-(Aminomethylidene)-3,3-dimethylbutanenitrile has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 2-(Aminomethylidene)-3,3-d